Cas no 74470-28-3 (5-(Methylthio)nicotinic acid)

• Product Name: 5-(Methylthio)nicotinic acid
• CAS No: 74470-28-3
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• MDL: MFCD01860194
• CID: 4764366
• PubChem ID: 819398
• Update Time: 2025-04-23

5-(Methylthio)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Methylthio)nicotinic acid
• 5-methylsulfanylpyridine-3-carboxylic Acid
• 3-Pyridinecarboxylic acid, 5-(methylthio)-
• Z0823
• 5-(METHYLSULFANYL)PYRIDINE-3-CARBOXYLIC ACID

• MDL： MFCD01860194
• Inchi： 1S/C7H7NO2S/c1-11-6-2-5(7(9)10)3-8-4-6/h2-4H,1H3,(H,9,10)
• InChI Key： FQCSMNSGVUHKKF-UHFFFAOYSA-N
• SMILES： S(C)C1=CN=CC(C(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• XLogP3: 0.9
• Topological Polar Surface Area: 75.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-(Methylthio)nicotinic acid

5-(Methylthio)nicotinic Acid (CAS 74470-28-3): Properties, Applications, and Market Insights

5-(Methylthio)nicotinic acid (CAS 74470-28-3) is a specialized organic compound with growing importance in pharmaceutical and agrochemical research. This sulfur-containing derivative of nicotinic acid features a methylthio group at the 5-position, giving it unique chemical properties that make it valuable for various applications. The compound's molecular formula is C₇H₇NO₂S, with a molecular weight of 169.20 g/mol.

The growing interest in heterocyclic compounds for drug discovery has positioned 5-(methylthio)nicotinic acid as a promising building block. Researchers are particularly interested in its potential as a precursor for bioactive molecules, especially in the development of novel enzyme inhibitors and receptor modulators. Its structural features allow for diverse chemical modifications, making it attractive for medicinal chemistry applications.

In terms of physical properties, 5-(methylthio)nicotinic acid typically appears as a white to off-white crystalline powder. It shows moderate solubility in polar organic solvents like methanol and dimethyl sulfoxide (DMSO), but limited solubility in water. The compound's melting point ranges between 180-185°C, and it demonstrates good stability under standard storage conditions when protected from moisture and light.

The synthesis of 5-(methylthio)nicotinic acid typically involves the functionalization of nicotinic acid derivatives. Modern synthetic approaches focus on developing more efficient and environmentally friendly routes, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles. Recent publications have described improved methods that reduce waste generation and increase yields, addressing current concerns about sustainable chemical production.

One of the most significant applications of 5-(methylthio)nicotinic acid is in pharmaceutical research. The compound serves as a key intermediate in the synthesis of various drug candidates, particularly those targeting neurological and metabolic disorders. Its structural similarity to natural cofactors makes it valuable for designing enzyme inhibitors, with potential applications in treating conditions like diabetes and neurodegenerative diseases.

In agrochemical applications, derivatives of 5-(methylthio)nicotinic acid have shown promise as potential plant growth regulators and pest control agents. The compound's ability to influence biological pathways in plants has attracted attention from researchers developing next-generation agricultural chemicals that are more selective and environmentally benign.

The market for 5-(methylthio)nicotinic acid has shown steady growth in recent years, driven by increasing R&D activities in both pharmaceutical and agricultural sectors. Current market analysis suggests growing demand from contract research organizations and specialty chemical manufacturers. Pricing trends indicate moderate stability, with fluctuations primarily tied to raw material availability and production scale.

Quality control for 5-(methylthio)nicotinic acid typically involves HPLC analysis to ensure high purity (generally ≥98%). Analytical methods continue to evolve, with recent developments focusing on more sensitive detection techniques that can identify trace impurities. These advancements support the compound's use in regulated applications where purity standards are stringent.

From a regulatory perspective, 5-(methylthio)nicotinic acid is not currently classified as hazardous under major international chemical regulations. However, proper handling procedures should always be followed, including the use of personal protective equipment when working with the compound in powder form. Material safety data sheets provide detailed guidance on safe handling and storage conditions.

Recent scientific literature highlights several innovative uses of 5-(methylthio)nicotinic acid derivatives. These include applications in materials science, where modified versions of the compound contribute to the development of functional polymers with specialized electronic properties. Such interdisciplinary applications demonstrate the compound's versatility beyond traditional pharmaceutical uses.

Future research directions for 5-(methylthio)nicotinic acid are likely to focus on expanding its utility in drug discovery through combinatorial chemistry approaches. The growing interest in fragment-based drug design positions this compound as a valuable scaffold for generating diverse molecular libraries. Additionally, its potential in agrochemical innovation continues to attract research investment.

For researchers sourcing 5-(methylthio)nicotinic acid, it's important to verify suppliers' quality certifications and analytical data. The compound is available from several specialty chemical providers, with options for custom synthesis and bulk quantities. Procurement specialists should consider lead times, purity specifications, and technical support when selecting suppliers.

Environmental considerations for 5-(methylthio)nicotinic acid include proper waste disposal methods and assessment of biodegradability. While the compound doesn't pose significant environmental hazards, responsible handling practices align with the chemical industry's increasing focus on sustainability. Life cycle assessment studies are helping to optimize production processes for reduced environmental impact.

In conclusion, 5-(methylthio)nicotinic acid (CAS 74470-28-3) represents an important building block in modern chemical research. Its unique structural features and versatile reactivity profile continue to make it valuable across multiple scientific disciplines. As research into heterocyclic compounds advances, this compound is likely to maintain its relevance in both academic and industrial settings.